Cas no 1149380-69-7 (tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride)

Tert-butyl N-(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-ylcarbamate hydrochloride is a chiral bicyclic amine derivative with significant utility in pharmaceutical synthesis. Its rigid azabicyclo[3.2.1]octane scaffold provides structural stability, while the tert-butyl carbamate protecting group enhances selectivity in further functionalization. The hydrochloride salt form improves solubility and handling in synthetic applications. This compound is particularly valuable as an intermediate in the preparation of bioactive molecules, including CNS-targeting drugs, due to its stereochemical precision and compatibility with diverse reaction conditions. Its well-defined (1R,3S,5S) configuration ensures reproducibility in asymmetric synthesis, making it a reliable building block for medicinal chemistry research.

tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride structure

1149380-69-7 structure

Product Name:tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride

CAS No:1149380-69-7

MF:C₁₂H₂₃ClN₂O₂

MW:262.776222467422

MDL:MFCD23099170

CID:2149710

PubChem ID:66910444

Update Time:2025-06-18

tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

- tert-butyl 8-azabicyclo[3.2.1]octan-3-endo-ylcarbamate HCL
- tert-Butyl N-[(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-yl]carbamate hydrochloride
- tert-Butyl (3-exo)-8-azabicyclo[3.2.1]octan-3-ylcarbamate hydrochloride
- tert-butyl (1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-ylcarbamate hydrochloride
- Tert-butyl N-[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]carbamate;hydrochloride
- tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride
- MDL： MFCD23099170
- Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(7-10)13-8;/h8-10,13H,4-7H2,1-3H3,(H,14,15);1H/t8-,9+,10?;
- InChI Key： FAJOKGXZZTZLAU-CVLICLBHSA-N
- SMILES： Cl.O(C(C)(C)C)C(NC1C[C@H]2CC[C@@H](C1)N2)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 261
Topological Polar Surface Area: 50.4

tert-butyl N-(1R,3S,5S)-8-azabicyclo3.2.1octan-3-ylcarbamate hydrochloride Pricemore >>

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